Cas no 98-00-0 (Furfuryl alcohol)

Furfuryl alcohol structure
Furfuryl alcohol structure
Furfuryl alcohol
98-00-0
C5H6O2
98.0999417304993
MFCD00003252
34928
7361

Furfuryl alcohol Properties

Names and Identifiers

    • Furfuryl alcohol
    • (2-furyl)-methano
    • 2-furanemethanol
    • 2-Furanmethanol (furfuryl alcohol)
    • 2-Furanylmethanol
    • 2-Furfurylalkohol
    • 2-furfurylalkohol(czech)
    • 2-Hydroxymethyklfuran
    • 2-hydroxymethylfurane
    • 2-(hydroxymethyl)furan
    • 2-furanmethanol
    • 5-HYDROXYMETHYL FURAN
    • CheM-Rez 200
    • FA(R)
    • FEMA 2491
    • furan-2-methanol
    • furan-2-ylmethanol
    • furfralcohol
    • Furfuranol
    • furylalcohol
    • HPFA
    • 2-Furylcarbinol
    • 2-Furylmethanol
    • 2-Hydroxymethylfuran
    • 2-Furan methanol
    • Furfuryl alcohol (8CI)
    • 2-Furancarbinol
    • 2-Furfuryl alcohol
    • 2-Furylmethyl alcohol
    • 5-Hydroxymethylfuran
    • Chem-Rez Fury 454
    • Furfuralcohol
    • Furylcarbinol
    • NSC 8843
    • α-Furfuryl alcohol
    • α-Furylcarbinol
    • alpha-Furylcarbinol
    • Furfuryl alcohol,98%
    • +Expand
    • MFCD00003252
    • XPFVYQJUAUNWIW-UHFFFAOYSA-N
    • 1S/C5H6O2/c6-4-5-2-1-3-7-5/h1-3,6H,4H2
    • OCC1=CC=CO1
    • 106291

Computed Properties

  • 98.03680
  • 1
  • 2
  • 1
  • 7
  • 54
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • nothing
  • nothing
  • 0

Experimental Properties

  • 0.77190
  • 33.37000
  • 4305
  • n20/D 1.486(lit.)
  • MISCIBLE
  • 170 °C(lit.)
  • −29 °C (lit.)
  • 0.5 mmHg ( 20 °C)
    1 mmHg ( 32 °C)
    5.5 mmHg ( 55 °C)
  • Fahrenheit: 149 ° f
    Celsius: 65 ° c
  • 2491
  • alcohol: soluble
  • Colorless or light yellow liquid, exposed to sunlight and air, will turn brown or dark red, with a special bitter and spicy smell. 2. boiling point (º C, 101.3kPa)
  • 6 (300g/l, H2O, 20℃)
  • It is easily soluble in water, ethanol, ether, acetone, ethyl acetate and other organic solvents, but poorly soluble in non-polar organic solvents such as paraffin. It can dissolve oil, natural resin, cellulose acetate, ethyl cellulose, nitrocellulose, polyvinyl acetate, polymethylmethacrylate, etc.
  • -29℃
  • Sensitive to light
  • 1.135 g/mL at 25 °C(lit.)

Furfuryl alcohol Security Information

  • GHS06 GHS06 GHS08 GHS08
  • LU9100000
  • 1
  • 6.1
  • S23-S36/37/39
  • III
  • R21/22; R23; R36/37; R40; R48/20
  • Xn Xn
  • UN 2874 6.1/PG 3
  • H302,H312,H319,H331,H335,H351,H373
  • P261,P280,P305+P351+P338,P311
  • dangerous
  • Sealed and stored in a cool place away from light.
  • III
  • 21/22-23-36/37-40-48/20
  • Danger
  • Yes
  • LC50 (4 hr) in rats: 233 ppm (Jacobson)
  • 1.8-16.3%(V)
  • 6.1
  • 8

Furfuryl alcohol Customs Data

  • 2932130000

  • China Customs Code:

    2932130000

    Overview:

    HS: 2932130000. Furfuryl alcohol and tetrahydrofurfuryl alcohol. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. Minimum tariff:6.0%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS: 2932130000. (tetrahydrofuran-2-yl)methanol. VAT:17.0%. tax rebate rate:9.0%. supervision conditions:None. MFN tarrif:6.0%. general tariff:20.0%

Furfuryl alcohol Synthesis

Synthetic Circuit 1

98-01-1 98-01-1
67-63-0 67-63-0
98-00-0 98-00-0
113984-01-3 113984-01-3
534-22-5 534-22-5
97-99-4 97-99-4
96-47-9 96-47-9
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Copper carbonate ,  Nickel carbonate (NiCO3) Solvents: Isopropanol ;  6 MPa, 110 - 170 °C
Reference
Furfural Hydrogenation to Furfuryl Alcohol over Bimetallic Ni-Cu Sol-Gel Catalyst: A Model Reaction for Conversion of Oxygenates in Pyrolysis Liquids
Khromova, S. A.; Bykova, M. V.; Bulavchenko, O. A.; Ermakov, D. Yu.; Saraev, A. A.; et al, Topics in Catalysis, 2016, 59(15-16), 1413-1423

Synthetic Circuit 2

98-01-1 98-01-1
98-00-0 98-00-0
Reaction Conditions
1.1 Reagents: Sodium borohydride Solvents: Water ;  3 h, rt
Reference
Efficient Conversion of Biomass-Derived Furfural to Tetrahydrofurfuryl Alcohol over Co3O4-C Nanocomposite Catalyst at Mild Conditions
Van Nguyen, Chi ; Le, Giau M.; Nguyen, Tung T.; Van Tran, Thuan; Vu Thanh Dien, To; et al, ChemistrySelect, 2023, 8(5),

Synthetic Circuit 3

57-48-7 57-48-7
98-00-0 98-00-0
Reaction Conditions
1.1 Catalysts: Hydrogen bromide Solvents: Dimethyl sulfoxide ;  2 h, 120 °C
1.2 Catalysts: Carbon ;  4 h, 80 °C
Reference
Highly efficient and tunable visible-light-catalytic synthesis of 2,5-diformylfuran using HBr and molecular oxygen
Hu, Wenwei; She, Jialuo; Fu, Zaihui; Yang, Bo; Zhang, Huanhuan; et al, RSC Advances, 2021, 11(38), 23365-23373

Synthetic Circuit 4

98-01-1 98-01-1
98-00-0 98-00-0
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Copper Solvents: Ethanol ;  2 h, 3 MPa, 120 °C
Reference
Clay as support for copper catalysts for the hydrogenation of furfural and phenolics
Tian, Hongli ; Shao, Yuewen ; Zhang, Lijun; Jia, Peng; Zhang, Zhanming; et al, Journal of Chemical Technology and Biotechnology, 2020, 95(5), 1400-1411

Synthetic Circuit 5

98-01-1 98-01-1
98-00-0 98-00-0
Reaction Conditions
1.1 Reagents: (±)-2-Butanol Catalysts: XZO 1521 ;  2.5 h, 140 °C
Reference
Switching Selectivity in the Hydrogen Transfer Reduction of Furfural
Scotti, Nicola; Zaccheria, Federica; Bisio, Chiara; Vittoni, Chiara; Ravasio, Nicoletta, ChemistrySelect, 2018, 3(28), 8344-8348

Synthetic Circuit 6

98-01-1 98-01-1
98-00-0 98-00-0
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Nickel alloy, base, Ni,Sn ,  Aluminum hydroxide Solvents: Isopropanol ;  1 h, 3 MPa, 773 K
Reference
A novel preparation method of Ni-Sn alloy catalysts supported on aluminum hydroxide: application to chemoselective hydrogenation of unsaturated carbonyl compounds
Rodiansono; Hara, Takayoshi; Ichikuni, Nobuyuki; Shimazu, Shogo, Chemistry Letters, 2012, 41(8), 769-771

Synthetic Circuit 7

98-01-1 98-01-1
98-00-0 98-00-0
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Iron alloy, base, Fe,C,Cr,Si (Silicochromium) ,  Aluminum alloy, base, Al 70,Cu 30 Solvents: Water ;  1 h, 12 MPa, 90 °C
Reference
Modified copper alloy catalysts for furfural reduction
Turtabaev, S. K., O'zbekiston Kimyo Jurnali, 2004, (4), 47-51

Synthetic Circuit 8

98-01-1 98-01-1
98-00-0 98-00-0
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Iron oxide ,  Platinum ,  Silica Solvents: Isopropanol ;  100 min, 1 MPa, 60 °C
Reference
Preparation of furfuryl alcohol via hydrogenation of furfural
, China, , ,

Synthetic Circuit 9

98-01-1 98-01-1
98-00-0 98-00-0
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Alumina ,  Copper ,  Gold Solvents: Isopropanol ;  4 h, 0.1 MPa, 120 °C
Reference
Performant Au hydrogenation catalyst cooperated with Cu-doped Al2O3 for selective conversion of furfural to furfuryl alcohol at ambient pressure
Chen, Junjie; Sun, Weixiao; Wang, Yongxing; Fang, Wenhao, Green Energy & Environment, 2021, 6(4), 546-556

Synthetic Circuit 10

98-01-1 98-01-1
98-00-0 98-00-0
Reaction Conditions
1.1 Reagents: Isopropanol Catalysts: Aluminum ,  Ferrihydrite (Fe5(OH)9O3) ;  5 h, 1 MPa, 150 °C
Reference
Catalytic transfer hydrogenation of furfural to furfuryl alcohol over Al-containing ferrihydrite
Chen, Wenhai; Peng, Qiao; Fan, Guozhi; Cheng, Qunpeng; Tu, Min; et al, Journal of Industrial and Engineering Chemistry (Amsterdam, 2023, (2023), 574-585

Synthetic Circuit 11

98-01-1 98-01-1
98-00-0 98-00-0
Reaction Conditions
1.1 Catalysts: Iron oxide (Fe3O4) (carboxylated) ,  2,5-Furandicarboxylic acid, zirconium(4+) salt (2:1) Solvents: Isopropanol ;  2 h, 150 °C
Reference
Direct epitaxial synthesis of magnetic biomass derived acid/base bifunctional zirconium-based hybrid for catalytic transfer hydrogenation of ethyl levulinate into γ-valerolactone
Wang, Yue; Liu, Huai; Zhang, Junhua ; Cheng, Yuan; Lin, Wansi; et al, Renewable Energy, 2022, 197, 911-921

Synthetic Circuit 12

98-01-1 98-01-1
98-00-0 98-00-0
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Cobalt Solvents: Isopropanol ;  5 h, 2 MPa, 80 °C
Reference
Ultrahigh Metal Content Carbon-Based Catalyst for Efficient Hydrogenation of Furfural: The Regulatory Effect of Glycerol
Zhai, Zhouxiao; Chu, Jie; Sun, Lu; Zhao, Xu; Huang, Dejin; et al, ACS Applied Materials & Interfaces, 2022, 14(39), 44439-44449

Synthetic Circuit 13

98-01-1 98-01-1
98-00-0 98-00-0
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Cobalt oxide Solvents: Ethanol ;  600 min, 3 MPa, 90 °C
Reference
Solvent-mediated selectivity control of furfural hydrogenation over a N-doped carbon-nanotube-supported Co/CoOx catalyst
Ranaware, Virendra; Kurniawan, Rizky Gilang; Verma, Deepak; Kwak, Sang Kyu; Ryu, Beom Chan; et al, Applied Catalysis, 2022, (2022),

Synthetic Circuit 14

98-01-1 98-01-1
98-00-0 98-00-0
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Copper Solvents: Ethanol ;  2 h, 6 MPa, 100 °C
Reference
Sustainable synthesis of bio-based PTMEG and methane beyond the Reppe method
Zhu, Yue; Li, Bolong; Fang, Yuan; Zhao, Chen, Green Chemistry, 2022, 24(15), 5770-5778

Synthetic Circuit 15

98-01-1 98-01-1
98-00-0 98-00-0
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Glycerol ,  Water ;  14 h, 35 °C
Reference
Method for catalyzing furfural to prepare furfuryl alcohol by using Enterobacter cloacae without lactic acid gene as biocatalyst
, China, , ,

Synthetic Circuit 16

98-01-1 98-01-1
98-00-0 98-00-0
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Copper Solvents: Ethanol ;  1 h, 1 MPa, 100 °C
Reference
Copper Clusters Encapsulated in Carbonaceous Mesoporous Silica Nanospheres for the Valorization of Biomass-Derived Molecules
Lan, Fujun; Zhang, Huiling; Zhao, Chaoyue; Shu, Yu; Guan, Qingxin; et al, ACS Catalysis, 2022, 12(9), 5711-5725

Synthetic Circuit 17

98-01-1 98-01-1
98-00-0 98-00-0
Reaction Conditions
1.1 Catalysts: Zirconium hydroxide oxide (Zr(OH)2O) Solvents: Isopropanol ;  24 h, 80 °C
Reference
Process for producing levulinic acid
, World Intellectual Property Organization, , ,

Synthetic Circuit 18

98-01-1 98-01-1
98-00-0 98-00-0
Reaction Conditions
1.1 Reagents: Isopropanol Catalysts: [Carbonato(2-)-κO,κO′]oxozirconium Solvents: Water ;  60 min, 150 - 170 °C
Reference
Continuous flow Meerwein-Ponndorf-Verley reduction of HMF and furfural using basic zirconium carbonate
Marcon, Henrique Magri; Pastre, Julio Cezar, RSC Advances, 2022, 12(13), 7980-7989

Synthetic Circuit 19

98-01-1 98-01-1
98-00-0 98-00-0
Reaction Conditions
1.1 Catalysts: 1-Methylimidazole ,  Tempo ,  Copper bromide (CuBr) ,  2766386-03-0 Solvents: Water ;  4 h, rt
Reference
Unsymmetrical PEG-substituted tris(triazolyl)amines as bi-functional surfactants for copper-catalyzed aerobic oxidation of alcohols in water
Nakarajouyphon, Vasut; Bunchuay, Thanthapatra; Yoshinari, Nobuto; Konno, Takumi; Sangtrirutnugul, Preeyanuch, New Journal of Chemistry, 2022, 46(13), 6009-6017

Synthetic Circuit 20

98-01-1 98-01-1
98-00-0 98-00-0
Reaction Conditions
1.1 Reagents: Isopropanol Catalysts: Zirconium ;  2 h, 120 °C
Reference
High-Efficiency Catalytic Transfer Hydrogenation of Biomass-Based 5-Hydroxymethylfurfural to 2,5-Bis(hydroxymethyl)furan over a Zirconium-Carbon Coordination Catalyst
He, Aiyong; Hu, Lei ; Zhang, Yameng; Jiang, Yetao; Wang, Xiaoyu; et al, ACS Sustainable Chemistry & Engineering, 2021, 9(46), 15557-15570

Synthetic Circuit 21

98-01-1 98-01-1
71-23-8 71-23-8
98-00-0 98-00-0
874-66-8 874-66-8
Reaction Conditions
1.1 Catalysts: Iron oxide ,  Iron ;  24 h, 0.5 MPa, 180 °C
Reference
Fe/FeOx embedded in LDH catalyzing C-C bond forming reactions of furfural with alcohols in the absence of a homogeneous base
Zhong, Yang; et al, Molecular Catalysis, 2020, 493,

Synthetic Circuit 22

98-01-1 98-01-1
71-23-8 71-23-8
98-00-0 98-00-0
1204-93-9 1204-93-9
874-66-8 874-66-8
615-10-1 615-10-1
Reaction Conditions
1.1 Reagents: Potassium carbonate ,  Oxygen Catalysts: Ceria ,  Copper oxide (CuO) ;  4 h, 0.3 MPa, 140 °C
Reference
Efficient and selective transformation of biomass-derived furfural with aliphatic alcohols catalyzed by a binary Cu-Ce oxide
Tong, Xinli; et al, Catalysis Today, 2017, 298, 175-180

Synthetic Circuit 23

98-00-0 98-00-0
98-00-0 98-00-0
1204-93-9 1204-93-9
874-66-8 874-66-8
615-10-1 615-10-1
Reaction Conditions
1.1 Reagents: Oxygen Catalysts: Ceria ,  Copper oxide (CuO)
2.1 Reagents: Potassium carbonate ,  Oxygen Catalysts: Ceria ,  Copper oxide (CuO) ;  4 h, 0.3 MPa, 140 °C
Reference
Efficient and selective transformation of biomass-derived furfural with aliphatic alcohols catalyzed by a binary Cu-Ce oxide
Tong, Xinli; et al, Catalysis Today, 2017, 298, 175-180

Furfuryl alcohol Raw materials

Furfuryl alcohol Preparation Products

Furfuryl alcohol Related Literature

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